Cas no 4317-79-7 (N-tetradecylpropane-1,3-diamine)
4317-79-7 structure
Product Name:N-tetradecylpropane-1,3-diamine
N-tetradecylpropane-1,3-diamine Chemical and Physical Properties
Names and Identifiers
-
- N-tetradecylpropane-1,3-diamine
- N-tetradecyl propane diamine
- N'-tetradecylpropane-1,3-diamine
- DTXSID10195759
- (3-aminopropyl)(tetradecyl)amine
- N~1~-tetradecyl-1,3-propanediamine
- M-MYRISTYLTRIMETHYLENEDIAMINE
- EINECS 224-343-2
- UNII-0623J1FR67
- N-TETRADECYLPROPYLENEDIAMINE
- 4317-79-7
- Q27236159
- 1,3-PROPANEDIAMINE, N1-TETRADECYL-
- 0623J1FR67
- n-tetradecyl-1,3-diaminopropane
- CHEMBL3759937
- J205.703D
- A826199
- NS00022189
- 1,3-Propanediamine, N-tetradecyl-
- (3-AMINOPROPYL)TETRADECYLAMINE
- SCHEMBL964709
- N-TETRADECYLTRIMETHYLENEDIAMINE
- 3-(TETRADECYLAMINO)-1-PROPANAMINE
- AKOS015894468
- FT-0659676
- n-tetradecyl-1,3-propanediamine
-
- Inchi: 1S/C17H38N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-19-17-14-15-18/h19H,2-18H2,1H3
- InChI Key: SSSZZOVUXFLWCQ-UHFFFAOYSA-N
- SMILES: N(CCCN)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 270.30374
- Monoisotopic Mass: 270.303
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 16
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.9
- Topological Polar Surface Area: 38A^2
Experimental Properties
- Density: 0.84
- Boiling Point: 356°Cat760mmHg
- Flash Point: 198.8°C
- Refractive Index: 1.459
- PSA: 38.05
- LogP: 5.71710
N-tetradecylpropane-1,3-diamine Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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